Cas no 1552938-71-2 (2,2-dimethyl-3-(1-methyl-1H-pyrazol-3-yl)propan-1-amine)

• Product name: 2,2-dimethyl-3-(1-methyl-1H-pyrazol-3-yl)propan-1-amine
• CAS No: 1552938-71-2
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 6279717
• PubChem ID: 82871047

2,2-dimethyl-3-(1-methyl-1H-pyrazol-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1-methyl-1H-pyrazol-3-yl)propan-1-amine
• AKOS021190004
• 1552938-71-2
• EN300-1845277

• Inchi： 1S/C9H17N3/c1-9(2,7-10)6-8-4-5-12(3)11-8/h4-5H,6-7,10H2,1-3H3
• InChI Key： OAAJJACFCOIRIR-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC1C=CN(C)N=1

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2,2-dimethyl-3-(1-methyl-1H-pyrazol-3-yl)propan-1-amine

Research Brief on 2,2-dimethyl-3-(1-methyl-1H-pyrazol-3-yl)propan-1-amine (CAS: 1552938-71-2)

In recent years, the compound 2,2-dimethyl-3-(1-methyl-1H-pyrazol-3-yl)propan-1-amine (CAS: 1552938-71-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-containing structure, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 2,2-dimethyl-3-(1-methyl-1H-pyrazol-3-yl)propan-1-amine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, the compound's stability under physiological conditions has been a key area of investigation, with findings suggesting its suitability for further drug development.

Pharmacological studies have revealed that 2,2-dimethyl-3-(1-methyl-1H-pyrazol-3-yl)propan-1-amine exhibits selective binding affinity for specific neurotransmitter receptors, particularly those involved in neurological disorders. In vitro and in vivo experiments have demonstrated its potential as a modulator of synaptic plasticity, making it a candidate for treating conditions such as depression and anxiety. Additionally, preliminary data indicate possible anti-inflammatory effects, broadening its therapeutic scope.

Recent clinical trials have explored the safety and efficacy of this compound in human subjects. Phase I trials have reported favorable pharmacokinetic profiles, with minimal adverse effects observed at therapeutic doses. Researchers are now advancing to Phase II trials to evaluate its efficacy in targeted patient populations. These developments underscore the compound's transition from bench to bedside, marking a significant milestone in its development.

In conclusion, 2,2-dimethyl-3-(1-methyl-1H-pyrazol-3-yl)propan-1-amine represents a promising candidate for further pharmaceutical development. Its unique chemical structure and multifaceted pharmacological effects position it as a versatile tool for addressing unmet medical needs. Future research should focus on elucidating its mechanisms of action and optimizing its therapeutic potential through structural modifications and combination therapies.